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Introduction

The Medical Research Council cell strain 5 (MRC-5) is a human diploid cell line derived from
the normal lung tissue of a 14-week-old male fetus.[1] Since its development in 1966, the
MRC-5 cell line has become a critical substrate for the manufacturing of numerous human
vaccines, including those for hepatitis A, polio, and varicella.[2][3] Its stable diploid karyotype,
finite lifespan of 42 to 46 population doublings, and susceptibility to a wide range of viruses
make it a well-characterized and reliable platform for viral vaccine production.[1][2] MRC-5 cells
are anchorage-dependent, growing as a monolayer, and are valued for their low risk of
adventitious agents and non-tumorigenic nature, aligning with recommendations from the
World Health Organization (WHO) for safe vaccine substrates.[3][4]

These notes provide comprehensive protocols for the culture of MRC-5 cells, infection with
adenovirus, and subsequent virus harvesting, tailored for researchers and professionals in
vaccine development.

Data Presentation: Key Quantitative Parameters

For successful and reproducible adenovirus production, adherence to optimized cell culture
and infection parameters is crucial. The following tables summarize key quantitative data for
growing MRC-5 cells and for their subsequent infection with adenovirus.

Table 1: MRC-5 Cell Culture and Growth Parameters
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Recommended
Parameter Notes Source
Value
Standard mammalian
Growth Temperature 37°C cell culture [11[5]
temperature.
For maintaining pH of
COz Atmosphere 5% bicarbonate-buffered [5]

media.

Seeding Density

1.0x10%-1.5x 104

cells/cm?

Optimal for achieving
a confluent

[416]1[7]

monolayer.

Ensures cells do not

Subcultivation Ratio 1:2to 1:4 become senescent
prematurely.
Can vary between 35

Population Doubling and 45 hours

] ~45 hours )

Time depending on
conditions.

Maximum Population The finite lifespan of

42 - 48 [2][8]

Doublings

the diploid cell line.

Medium Renewal

1 to 2 times per week

To replenish nutrients
and remove metabolic

waste.

Table 2: Recommended Media Formulations for MRC-5 Culture

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.elabscience.com/viewpdf-447208-Elabscience-CL-0161.pdf
https://www.rd-biotech.com/wp-content/uploads/2021/07/MRC5-cry-Datasheet-84003c-1.pdf
https://www.rd-biotech.com/wp-content/uploads/2021/07/MRC5-cry-Datasheet-84003c-1.pdf
https://www.cytion.com/Knowledge-Hub/Cell-Line-Insights/MRC-5-Cell-Line-Human-Fetal-Lung-Fibroblasts-in-Viral-Research/
https://documents.thermofisher.com/TFS-Assets/BPD/Reference-Materials/mrc-5-cultivation-cell-factory-systems-protocol.pdf
https://www.fishersci.de/content/dam/fishersci/en_EU/promotions/12419_Cell_Culture/PDFs/Scale-up/ANLSPHDCFMRC5%200216.pdf
https://dc.engconfintl.org/ccexvi/176/
https://escoaster.com/assets/downloads/file/mcr-5-human-diploid-cell-culture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Medium Type Base Medium Supplements Source
10% Fetal Bovine
Serum (FBS), 2 mM
Standard (Serum- _
o EMEM or DMEM L-Glutamine, 2.2 g/L [11041071
Containing) —
NaHCOs, Penicillin-
Streptomycin
Proprietary
Serum-Reduced / Commercially supplements for
. . . [21[3][°][10]
Serum-Free available formulations  growth and virus
production
Table 3: Adenovirus Infection and Production Parameters
Recommended
Parameter Notes Source
Value
Ensures a high
Cell Confluency at
) 80 - 90% number of target cells [11]
Infection ) ]
for infection.
Optimal MOI should
Multiplicity of Infection be determined
10 - 100 PFU/cell . [12]
(MQI) empirically for each
virus/system.
) ) Period for virus to
Infection/Adsorption
] 1-3hours attach to and enter [13]
Time
cells in low volume.
Monitor for Cytopathic
Post-Infection Effect (CPE); harvest
) 2 - 5 days [11][14]
Incubation when 50-90% of cells
detach.
] Efficiently lyses cells
] Cell scraping followed )
Harvesting Method to release intracellular  [11][15][16]

by freeze-thaw cycles

viral particles.
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Experimental Workflows and Biological Pathways

Visualizing the overall process and the underlying biological mechanisms is key to
understanding and troubleshooting the production pipeline.
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Experimental Workflow for Adenovirus Production in MRC-5 Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193182?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

